![molecular formula C23H22N4O4 B6182777 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylic acid CAS No. 2648957-54-2](/img/no-structure.png)
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylic acid
Description
The compound is a complex organic molecule that contains several functional groups, including a fluorene group, a methoxy group, a carbonyl group, a piperidine ring, a triazole ring, and a carboxylic acid group. These functional groups could potentially give the compound a variety of chemical properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information or literature on the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorene group is a polycyclic aromatic hydrocarbon, the piperidine ring is a common motif in many natural products and pharmaceuticals, and the triazole ring is a type of heterocycle .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the various functional groups present in its structure. For example, the carbonyl group could undergo reactions such as nucleophilic addition or reduction, and the carboxylic acid group could participate in acid-base reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxylic acid could make the compound soluble in polar solvents .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a piperidine derivative with a fluorenylmethoxycarbonyl (Fmoc) protected alkyne, followed by a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole ring. The Fmoc group is then removed to yield the final product.", "Starting Materials": [ "4-piperidone", "9H-fluorene-9-methanol", "2-propynoic acid", "copper sulfate", "sodium ascorbate", "sodium azide", "triethylamine", "N,N-dimethylformamide (DMF)", "diethyl ether", "dichloromethane (DCM)", "acetic acid", "trifluoroacetic acid (TFA)" ], "Reaction": [ "4-piperidone is reacted with 9H-fluorene-9-methanol in the presence of triethylamine and DMF to form the Fmoc-protected piperidine derivative.", "The Fmoc-protected piperidine derivative is then reacted with 2-propynoic acid in the presence of diethyl ether and DCM to form the Fmoc-protected alkyne derivative.", "The Fmoc group is removed from the alkyne derivative using a solution of 20% piperidine in DMF.", "The resulting alkyne is then reacted with sodium azide and copper sulfate in the presence of sodium ascorbate and DMF to form the triazole ring via CuAAC reaction.", "The final product is obtained by removing the remaining protecting groups using a solution of TFA and acetic acid." ] } | |
CAS RN |
2648957-54-2 |
Molecular Formula |
C23H22N4O4 |
Molecular Weight |
418.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
